(R)-Methotrexate
(R)-Methotrexate
Brand Name:
Vulcanchem
CAS No.:
51865-79-3
VCID:
VC0129686
InChI:
InChI=1S/C20H22N8O5/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27)/t13-/m1/s1
SMILES:
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C20H22N8O5
Molecular Weight:
454.4 g/mol
(R)-Methotrexate
CAS No.: 51865-79-3
Reference Standards
VCID: VC0129686
Molecular Formula: C20H22N8O5
Molecular Weight: 454.4 g/mol
| CAS No. | 51865-79-3 |
|---|---|
| Product Name | (R)-Methotrexate |
| Molecular Formula | C20H22N8O5 |
| Molecular Weight | 454.4 g/mol |
| IUPAC Name | (2R)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H22N8O5/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27)/t13-/m1/s1 |
| Standard InChIKey | FBOZXECLQNJBKD-CYBMUJFWSA-N |
| Isomeric SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N[C@H](CCC(=O)O)C(=O)O |
| SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | D-Amethopterin; D-Methotrexate; N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]methylamino]benzoyl]-D-glutamic Acid; |
| PubChem Compound | 72440 |
| Last Modified | Nov 11 2021 |
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